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Abstract

6-Bromoindole is a pivotal heterocyclic building block in the landscape of medicinal chemistry
and materials science. This document provides an in-depth technical overview of 6-
bromoindole, encompassing its chemical and physical properties, synthesis, and reactivity. It
further details its extensive applications in drug development, with a focus on its role as a
precursor to a diverse array of biologically active molecules, including anticancer, anti-
inflammatory, and antimicrobial agents. This guide is intended for researchers, scientists, and
drug development professionals, offering detailed experimental protocols and summarizing key
data to facilitate further research and application.

Introduction

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous natural products and synthetic drugs.[1] The strategic introduction of a bromine atom
at the 6-position of the indole ring significantly influences the molecule's physicochemical
properties and biological activity, making 6-bromoindole a versatile intermediate in organic
synthesis and drug discovery.[1][2] Its unique electronic properties and the reactivity of the
carbon-bromine bond allow for a wide range of chemical transformations, enabling the creation
of complex molecular architectures with therapeutic potential.[2] This guide aims to provide a
comprehensive resource on 6-bromoindole, covering its fundamental characteristics and its
application in the development of novel therapeutic agents.
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Physicochemical and Spectroscopic Data

6-Bromoindole is a crystalline solid at room temperature, typically appearing as an off-white to

pale yellow powder.[3] It possesses a faint, indole-like odor.[3] While its solubility in water is

limited, it is readily soluble in polar organic solvents such as ethanol, acetone, and

dimethylformamide.[3]

Physical and Chemical Properties

A summary of the key physicochemical properties of 6-bromoindole and its isomers is

presented in Table 1.

Property Value Reference
CAS Number 52415-29-9 [41[5][6][71[8]
Molecular Formula CsHeBrN [4151617118]
Molecular Weight 196.04 g/mol [4107119]
Melting Point 92-96 °C

Appearance White to off-white powder [5]

SMILES Brclccc2cc[nH]c2cl

InChiKey MAWGHOPSCKCTPA- 6]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 6-bromoindole.

Key spectral data are summarized below.
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Spectroscopy Key Features

H NMR Spectra available for derivatives such as 6-
bromoindole-3-carboxaldehyde.[10]

13C NMR Spectrum available.[11]

Mass Spectrometry (MS)

Molecular ion peaks (M+) are observed at m/z
195 and 197, characteristic of a bromine-
containing compound due to the nearly equal
natural abundance of 7°Br and 81Br isotopes.[9]
[12]

Infrared (IR) Spectroscopy

Expected to show characteristic N-H stretching

vibrations.[13]

Synthesis and Reactivity

Synthesis of 6-Bromoindole

The industrial preparation of 6-bromoindole typically involves the electrophilic bromination of

indole.[3] Common brominating agents include N-bromosuccinimide (NBS) or bromine in a

suitable solvent like acetic acid.[3] The reaction conditions are controlled to favor

monobromination at the 6-position.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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